![molecular formula C19H13F2N3O B2940628 5-(4-fluorobenzyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1358830-67-7](/img/structure/B2940628.png)
5-(4-fluorobenzyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazolo[1,5-a]pyrazin-4(5H)-one core, which is a bicyclic structure containing two nitrogen atoms. The 4-fluorobenzyl and 4-fluorophenyl substituents would add additional aromaticity to the molecule .Scientific Research Applications
Synthesis and Derivatives
Synthesis of Pyrazolo Derivatives : Research has shown the synthesis of various pyrazolo derivatives, including those similar to the compound , indicating its potential use in the creation of selective antagonists for the A2A adenosine receptor or as lead compounds for pesticides (Xiao et al., 2008).
Electrochemical Properties in Ionic Liquids : Investigations into the electrochemical properties of fluorinated pyrazoles in ionic liquids have been conducted, suggesting potential applications in developing sustainable methods for obtaining various pyrazole compounds (Costea et al., 2014).
Anticancer Activity : Novel fluoro-substituted compounds, structurally related to pyrazoles, have been synthesized and tested for anticancer activity, indicating a potential application of similar compounds in cancer treatment research (Hammam et al., 2005).
Pharmacological Potential
Anti-inflammatory and Analgesic Activities : Research has been done on similar compounds with fluorobenzyl groups, demonstrating significant anti-inflammatory and analgesic activities, suggesting a potential pharmacological application of the compound (Khalifa & Abdelbaky, 2008).
GPR39 Agonists Modulated by Zinc : Studies identifying kinase inhibitors as novel GPR39 agonists, which are structurally similar to the compound , suggest its potential use in G protein-coupled receptor research (Sato et al., 2016).
In Vitro Cytotoxic Activity : Compounds related to the fluorine-containing pyrazoles have been investigated for their in vitro cytotoxic activity against various cancer cell lines, implying potential use in cancer research (Hassan et al., 2014).
Properties
IUPAC Name |
2-(4-fluorophenyl)-5-[(4-fluorophenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13F2N3O/c20-15-5-1-13(2-6-15)12-23-9-10-24-18(19(23)25)11-17(22-24)14-3-7-16(21)8-4-14/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVNAGQJFUFIVBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)F)C2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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